Cas no 1867497-56-0 ([(2s)-2-Amino-3-methylbutyl](ethyl)amine)

• Product Name: [(2s)-2-Amino-3-methylbutyl](ethyl)amine
• CAS No: 1867497-56-0
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• CID: 6014904
• PubChem ID: 93599982
• Update Time: 2025-11-06

[(2s)-2-Amino-3-methylbutyl](ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2s)-2-amino-3-methylbutyl](ethyl)amine
• EN300-4580046
• (2S)-1-N-Ethyl-3-methylbutane-1,2-diamine
• 1867497-56-0
• [(2s)-2-Amino-3-methylbutyl](ethyl)amine

• Inchi： 1S/C7H18N2/c1-4-9-5-7(8)6(2)3/h6-7,9H,4-5,8H2,1-3H3/t7-/m1/s1
• InChI Key： SLYXZCWXDBXVIS-SSDOTTSWSA-N
• SMILES： N(CC)C[C@H](C(C)C)N

Computed Properties

• Exact Mass: 130.146998583g/mol
• Monoisotopic Mass: 130.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on [(2s)-2-Amino-3-methylbutyl](ethyl)amine

Recent Advances in the Study of 1867497-56-0 and [(2s)-2-Amino-3-methylbutyl](ethyl)amine: A Research Brief

The chemical compound 1867497-56-0 and its derivative [(2s)-2-Amino-3-methylbutyl](ethyl)amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of 1867497-56-0, a compound with a unique chemical structure that makes it a promising candidate for further exploration. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's stability under various physiological conditions has also been evaluated, providing insights into its potential as a drug candidate.

One of the most notable derivatives of 1867497-56-0 is [(2s)-2-Amino-3-methylbutyl](ethyl)amine, which has shown remarkable biological activity in preclinical studies. This compound has been tested for its ability to modulate specific biochemical pathways, particularly those involved in inflammation and cancer progression. Initial results indicate that [(2s)-2-Amino-3-methylbutyl](ethyl)amine exhibits selective inhibition of key enzymes, suggesting its potential as a targeted therapy.

In vitro and in vivo studies have further elucidated the mechanism of action of [(2s)-2-Amino-3-methylbutyl](ethyl)amine. For instance, research has demonstrated its ability to disrupt protein-protein interactions that are critical for tumor growth and metastasis. These findings have been corroborated by molecular docking studies, which reveal high-affinity binding to specific protein targets. Such insights are invaluable for the rational design of next-generation therapeutics.

Despite these promising results, challenges remain in the development of 1867497-56-0 and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the pharmacokinetic properties of these compounds.

In conclusion, the study of 1867497-56-0 and [(2s)-2-Amino-3-methylbutyl](ethyl)amine represents a burgeoning area of research with significant implications for drug discovery. The latest findings underscore their potential as therapeutic agents, but further investigation is required to fully realize their clinical potential. Continued collaboration between chemists, biologists, and pharmacologists will be essential to advance this promising field.